Cas no 7339-53-9 (Methylhydrazinehydrochloride)

Methylhydrazine hydrochloride is a chemical compound primarily used as a reagent in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a hydrazine derivative, making it valuable for the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The hydrochloride form enhances stability and handling compared to freebase hydrazines, reducing volatility and improving shelf life. It is also employed in specialized reactions such as cyclizations and reductions, where precise control over reaction conditions is critical. The compound’s consistent purity and reliable performance make it a preferred choice for research and industrial processes requiring controlled hydrazine-based transformations.

Methylhydrazinehydrochloride structure

Product name:Methylhydrazinehydrochloride

CAS No:7339-53-9

MF:CH₇ClN₂

MW:82.5326788425446

CID:978033

PubChem ID:81793

Methylhydrazinehydrochloride Chemical and Physical Properties

Names and Identifiers

- Methylhydrazinehydrochloride
- methyl-Hydrazine, hydrochloride
- Hydrazine, methyl-, hydrochloride
- methylhydrazine hydrochloride (1:1)
- Hydrazine, methyl-, monohydrochloride
- AKOS024434105
- Methylhydrazine hydrochloride
- methylhydrazine hydrochloride salt
- 7339-53-9
- DTXSID40223630
- CHEBI:192435
- GIKDYMRZQQJQFB-UHFFFAOYSA-N
- methylhydrazine;hydrochloride
- Inchi： InChI=1S/CH6N2.ClH/c1-3-2;/h3H,2H2,1H3;1H
- InChI Key： GIKDYMRZQQJQFB-UHFFFAOYSA-N
- SMILES： CNN.Cl

Computed Properties

Exact Mass: 82.02980
Monoisotopic Mass: 82.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 2.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05000
LogP: 0.97270

Methylhydrazinehydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AH38295-1g	Methylhydrazine hydrochloride	7339-53-9		1g	$639.00	2024-04-19

Methylhydrazinehydrochloride Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1890 58 20
2. Principal Component Analysis on the effect of nucleophiles on the reactivity of α-acylenaminoketones

Concetta Kascheres,Giuseppina Negri,Márcia M. C. Ferreira,Luciana C. Sabino J. Chem. Soc. Perkin Trans. 2 2001 2237
3. Cyclic meso-ionic compounds. Part VI. Synthesis, spectroscopic properties, and dipole moments of the isosydnones

A. R. McCarthy,W. D. Ollis,A. N. M. Barnes,L. E. Sutton,C. Ainsworth J. Chem. Soc. B 1969 1185
4. Two-stage one-pot synthetic strategy for the key triazone-triazole intermediate of ensitrelvir (S-217622), an oral clinical candidate for treating COVID-19

Wei Hu,Xiang Zhang,Yuanchang Liu,Teng Liu,Jiale Wen,Xiaopeng Peng,Xin Xie,Weiming Chen RSC Adv. 2022 12 34808
5. A chemo- and regiocontrolled approach to bipyrazoles and pyridones via the reaction of ethyl 5-acyl-4-pyrone-2-carboxylates with hydrazines

D. L. Obydennov,L. R. Khammatova,O. S. Eltsov,V. Y. Sosnovskikh Org. Biomol. Chem. 2018 16 1692

Additional information on Methylhydrazinehydrochloride

Comprehensive Overview of Methylhydrazinehydrochloride (CAS No. 7339-53-9): Properties, Applications, and Safety Considerations

Methylhydrazinehydrochloride (CAS No. 7339-53-9) is a chemical compound widely recognized for its versatile applications in organic synthesis and pharmaceutical research. With the molecular formula CH₆N₂·HCl, this compound is a hydrochloride salt derivative of methylhydrazine, offering enhanced stability and solubility in various solvents. Researchers and industries value Methylhydrazinehydrochloride for its role as a building block in the synthesis of heterocyclic compounds, agrochemicals, and specialty chemicals.

The growing interest in Methylhydrazinehydrochloride is driven by its utility in pharmaceutical intermediates and catalyst systems. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as it enables efficient reactions with reduced environmental impact. Users frequently search for "Methylhydrazinehydrochloride solubility," "CAS 7339-53-9 suppliers," and "Methylhydrazinehydrochloride synthesis methods," reflecting the demand for practical and technical insights.

From a structural perspective, Methylhydrazinehydrochloride features a hydrazine core modified with a methyl group, which enhances its reactivity in nucleophilic substitution and condensation reactions. This property makes it invaluable in the production of pyrazole derivatives and antioxidant agents, aligning with current research into bioactive molecules and drug discovery. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability.

Safety remains a critical topic when handling Methylhydrazinehydrochloride. While not classified under restricted categories, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Searches like "Methylhydrazinehydrochloride handling precautions" and "CAS 7339-53-9 safety data" underscore the need for accessible safety guidelines in laboratory and industrial settings.

In the context of industrial applications, Methylhydrazinehydrochloride is increasingly adopted in electronic materials and coating technologies. Its ability to act as a crosslinking agent or corrosion inhibitor has sparked innovation in material science. Furthermore, its compatibility with water-based formulations aligns with the shift toward eco-friendly industrial processes—a recurring theme in user queries about "sustainable chemical alternatives."

To summarize, Methylhydrazinehydrochloride (CAS No. 7339-53-9) is a multifaceted compound bridging gaps between academic research and industrial innovation. Its relevance in pharmaceuticals, material science, and green chemistry ensures continued exploration and optimization. By addressing common search queries and integrating contemporary scientific trends, this overview aims to serve as a reliable resource for professionals and enthusiasts alike.